Cas no 2305318-23-2 (N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide)

• Product Name: N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide
• CAS No: 2305318-23-2
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 5411879
• PubChem ID: 137924408
• Update Time: 2025-06-08

N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}prop-2-enamide
• EN300-26592238
• Z1938203197
• 2305318-23-2
• N-[2-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-2-propenamide
• N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide

• Inchi： 1S/C13H12ClN3O2/c1-2-11(18)15-8-7-12-16-13(17-19-12)9-3-5-10(14)6-4-9/h2-6H,1,7-8H2,(H,15,18)
• InChI Key： UROMTIYMGVFQTC-UHFFFAOYSA-N
• SMILES： C(NCCC1ON=C(C2=CC=C(Cl)C=C2)N=1)(=O)C=C

Computed Properties

• Exact Mass: 277.0618043g/mol
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68Ų

Additional information on N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide

Introduction to N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide (CAS No. 2305318-23-2)

N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2305318-23-2, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of multiple functional groups, including an amide and an oxadiazole ring, makes it a candidate for various therapeutic applications.

The chemical structure of N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide features a prop-2-enamide moiety linked to an ethyl group, which is further substituted with a 1,2,4-oxadiazole ring. The 4-chlorophenyl group adds another layer of complexity, potentially influencing the compound's interactions with biological targets. This intricate arrangement of atoms and functional groups suggests that the compound may possess multiple points of interaction with biological systems, making it a versatile candidate for drug discovery.

In recent years, there has been a growing interest in oxadiazole derivatives due to their diverse biological activities. Oxadiazole rings are known for their stability and ability to participate in hydrogen bonding, which can be crucial for the binding affinity of drug candidates. The specific derivative mentioned here, N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide, has been studied for its potential in various pharmacological contexts. Its amide group is particularly noteworthy, as amides are common motifs in bioactive molecules and often serve as key pharmacophores.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural features that contribute to biological activity. The compound N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide exemplifies this trend by incorporating multiple functional groups that are known to enhance binding interactions. The combination of an oxadiazole ring and an amide moiety provides a rich framework for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The oxadiazole ring has been implicated in various biological processes, including anti-inflammatory and anticancer activities. The presence of the 4-chlorophenyl group may further modulate these effects by influencing electronic properties and steric interactions. These features make N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylethyl}prop-2-enamide a promising candidate for further investigation.

Recent studies have begun to explore the synthetic pathways and biochemical properties of this compound. Researchers have been particularly interested in how modifications to the core structure can influence its biological activity. For instance, variations in the substitution pattern on the oxadiazole ring or changes to the prop-2-enamide moiety can significantly impact the compound's efficacy and selectivity. These findings underscore the importance of structural optimization in drug discovery.

The use of computational methods has also played a crucial role in understanding the potential applications of N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yethyl}prop--enamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets such as enzymes or receptors. These predictions can guide experimental efforts and help identify promising derivatives for further testing.

In conclusion, N-{2-3-(4-chlorophenyl)-1,2,4-oxadiazol--5-ylethyl}prop--enamide (CAS No. 2305318-23-2) represents a significant advancement in pharmaceutical research. Its unique chemical structure and potential biological activities make it a valuable candidate for further development. As research continues to uncover new insights into its properties and applications, this compound holds promise for contributing to future therapeutic innovations.